Cas no 2138189-03-2 ([1,1'-Biphenyl]-3-carboxylic acid, 4'-(2-oxetanyl)-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 4'-(2-oxetanyl)-
• CAS No: 2138189-03-2
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 5301063
• Update Time: 2025-07-19

[1,1'-Biphenyl]-3-carboxylic acid, 4'-(2-oxetanyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 4'-(2-oxetanyl)-

• Inchi： 1S/C16H14O3/c17-16(18)14-3-1-2-13(10-14)11-4-6-12(7-5-11)15-8-9-19-15/h1-7,10,15H,8-9H2,(H,17,18)
• InChI Key： QEOCMCPQSKZJQA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3CCO3)C=C2)=CC=CC(C(O)=O)=C1

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 4'-(2-oxetanyl)-

Comprehensive Analysis of [1,1'-Biphenyl]-3-carboxylic acid, 4'-(2-oxetanyl)- (CAS No. 2138189-03-2)

The compound [1,1'-Biphenyl]-3-carboxylic acid, 4'-(2-oxetanyl)- (CAS No. 2138189-03-2) is a biphenyl derivative featuring a carboxylic acid group at the 3-position and a 2-oxetanyl substituent at the 4'-position. This unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of the oxetane ring enhances its reactivity, enabling its use in ring-opening polymerization and cross-coupling reactions, which are critical in modern synthetic chemistry.

In recent years, the demand for biphenyl-based compounds has surged due to their applications in drug discovery and material science. Researchers are particularly interested in the oxetane-functionalized biphenyl derivatives like CAS No. 2138189-03-2 for their potential in creating novel polymers with improved thermal stability and mechanical properties. The compound's ability to act as a building block for high-performance materials aligns with the growing focus on sustainable and lightweight alternatives in industries such as aerospace and electronics.

One of the most frequently searched questions related to this compound is: "What are the applications of [1,1'-Biphenyl]-3-carboxylic acid, 4'-(2-oxetanyl)- in drug development?" Studies suggest that the oxetane moiety can enhance the bioavailability and metabolic stability of drug candidates, making this compound a promising scaffold for medicinal chemistry. Its incorporation into lead compounds has shown potential in targeting diseases such as cancer and inflammatory disorders, addressing the urgent need for innovative therapies.

From an environmental perspective, the synthesis and use of CAS No. 2138189-03-2 are being optimized to reduce waste and energy consumption. Green chemistry principles, such as catalytic methods and solvent-free reactions, are increasingly applied to its production. This aligns with the global push toward sustainable chemical manufacturing, a topic highly relevant to industries and regulatory bodies today.

Another trending topic is the role of biphenyl-carboxylic acid derivatives in organic electronics. The compound's conjugated system and functional groups make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring its derivatives to improve charge transport properties, which could lead to more efficient energy conversion devices—a key area of interest in renewable energy technologies.

In summary, [1,1'-Biphenyl]-3-carboxylic acid, 4'-(2-oxetanyl)- (CAS No. 2138189-03-2) is a versatile compound with significant potential across multiple industries. Its unique structural features, combined with evolving synthetic methodologies, position it as a critical component in advancing both pharmaceutical and material science applications. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and technology today.